Methyl 4-pentenoate Methyl 4-pentenoate Methyl 4-pentenoate is an unsaturated methyl ester that is prepared by the esterification of 1-pentenoic acid with methanol. It undergoes amidation with formamide via acetone-initiated photochemical reaction to form a 1:1 adduct. The metathesis of methyl 4-pentenoate with different Mo(VI)alkylidene complexes have been reported. It acts as a chain transfer agent during the polymerization of exo,exo-5,6-bis(methoxymethyl)-7-oxabicyclo[2.2.1]hept-2-ene using RuII(H20)6(tos)2 (tos =p-toluenesulfonate) as a catalyst.
Methyl 4-pentenoate belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl 4-pentenoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl 4-pentenoate has been primarily detected in urine. Within the cell, methyl 4-pentenoate is primarily located in the cytoplasm. Methyl 4-pentenoate has a fruit and green taste.
Brand Name: Vulcanchem
CAS No.: 818-57-5
VCID: VC21186805
InChI: InChI=1S/C6H10O2/c1-3-4-5-6(7)8-2/h3H,1,4-5H2,2H3
SMILES: COC(=O)CCC=C
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol

Methyl 4-pentenoate

CAS No.: 818-57-5

Cat. No.: VC21186805

Molecular Formula: C6H10O2

Molecular Weight: 114.14 g/mol

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Methyl 4-pentenoate - 818-57-5

Specification

Description Methyl 4-pentenoate is an unsaturated methyl ester that is prepared by the esterification of 1-pentenoic acid with methanol. It undergoes amidation with formamide via acetone-initiated photochemical reaction to form a 1:1 adduct. The metathesis of methyl 4-pentenoate with different Mo(VI)alkylidene complexes have been reported. It acts as a chain transfer agent during the polymerization of exo,exo-5,6-bis(methoxymethyl)-7-oxabicyclo[2.2.1]hept-2-ene using RuII(H20)6(tos)2 (tos =p-toluenesulfonate) as a catalyst.
Methyl 4-pentenoate belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl 4-pentenoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl 4-pentenoate has been primarily detected in urine. Within the cell, methyl 4-pentenoate is primarily located in the cytoplasm. Methyl 4-pentenoate has a fruit and green taste.
CAS No. 818-57-5
Molecular Formula C6H10O2
Molecular Weight 114.14 g/mol
IUPAC Name methyl pent-4-enoate
Standard InChI InChI=1S/C6H10O2/c1-3-4-5-6(7)8-2/h3H,1,4-5H2,2H3
Standard InChI Key SHCSFZHSNSGTOP-UHFFFAOYSA-N
SMILES COC(=O)CCC=C
Canonical SMILES COC(=O)CCC=C

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